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Compound of Interest

Compound Name: Maltohexaose

Cat. No.: B131044 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Maltohexaose, a linear oligosaccharide composed of six α-(1→4) linked D-glucose units, is a

key component in various biological and industrial processes. As a member of the

maltooligosaccharide series, it serves as a fundamental building block of starch and glycogen.

Its well-defined structure and properties make it a valuable tool in carbohydrate research,

enzymology, and as a potential component in drug delivery systems and functional foods. This

technical guide provides an in-depth overview of the core physical and chemical properties of

maltohexaose, complete with experimental protocols and logical workflows for its

characterization.

Core Physical and Chemical Properties
The physical and chemical characteristics of maltohexaose are summarized below, providing

a foundational dataset for its application in research and development.

Physical Properties of Maltohexaose
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Property Value Source(s)

Appearance White to light yellow powder [1][2]

Molecular Formula C₃₆H₆₂O₃₁ [3][4][5]

Molecular Weight 990.86 g/mol [3][4][5]

Exact Mass 990.32750517 Da [3]

Melting Point
>191°C (decomposes)[6], 204-

206°C[1]
[1][6]

Solubility

Soluble in water (50 mg/mL,

250 mg/mL[6]); Slightly soluble

in methanol (heated)[2]

[2][6]

Density 1.87 g/cm³ (estimated) [1]

Optical Rotation Optically active

Refractive Index 1.4365 (estimated) [1]
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Property Description Source(s)

Structure

A linear polysaccharide

consisting of six D-glucose

units linked by α-(1→4)

glycosidic bonds.

[1][3]

Reducing Sugar

Yes, the glucose residue at

one end possesses a free

hemiacetal group, allowing it to

act as a reducing agent.

[3]

Hydrolysis

Can be hydrolyzed into smaller

maltooligosaccharides and

glucose by acids or enzymes

such as α-amylase.[7][8][9]

[7][8][9]

Stability

Stable under standard

conditions. Should be stored in

a cool, dry place.

[2]

IUPAC Name

α-D-Glucopyranosyl-(1→4)-α-

D-glucopyranosyl-(1→4)-α-D-

glucopyranosyl-(1→4)-α-D-

glucopyranosyl-(1→4)-α-D-

glucopyranosyl-(1→4)-D-

glucose

[3]

Experimental Protocols
Detailed methodologies for the determination of key physical and chemical properties of

maltohexaose are outlined below.

Determination of Melting Point
Objective: To determine the temperature at which maltohexaose transitions from a solid to a

liquid state.

Methodology:
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Sample Preparation: A small, dry sample of maltohexaose powder is finely ground and

packed into a capillary tube to a height of 2-3 mm.

Instrumentation: A calibrated melting point apparatus is used.

Procedure:

The capillary tube is placed in the heating block of the apparatus.

The temperature is raised at a steady rate (e.g., 1-2°C per minute) near the expected

melting point.

The temperature range from the appearance of the first liquid droplet to the complete

liquefaction of the sample is recorded as the melting point range.

Data Analysis: The observed melting point range is reported. Note that as a carbohydrate,

maltohexaose may decompose upon melting, which should be noted.

Determination of Aqueous Solubility
Objective: To quantify the solubility of maltohexaose in water at a specific temperature.

Methodology:

Sample Preparation: A series of vials containing a fixed volume of distilled water (e.g., 10

mL) are prepared.

Procedure:

Increasing amounts of maltohexaose are added to each vial.

The vials are sealed and agitated (e.g., using a magnetic stirrer or shaker bath) at a

constant temperature (e.g., 25°C) for a set period (e.g., 24 hours) to ensure equilibrium is

reached.

The solutions are visually inspected for the presence of undissolved solid. The last vial

with no visible solid represents a concentration below the solubility limit, while the first vial

with visible solid represents a concentration above the limit.
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For a more quantitative measurement, the saturated solution is filtered, and the

concentration of the filtrate is determined using a suitable analytical method such as HPLC

with a refractive index detector.

Data Analysis: Solubility is expressed in mg/mL or g/L.

Characterization by High-Performance Liquid
Chromatography (HPLC)
Objective: To assess the purity of a maltohexaose sample and to quantify it.

Methodology:

Sample Preparation:

A stock solution of maltohexaose is prepared by accurately weighing the compound and

dissolving it in a known volume of mobile phase (e.g., ultrapure water).

A series of calibration standards are prepared by diluting the stock solution.

The sample to be analyzed is dissolved in the mobile phase and filtered through a 0.45 µm

syringe filter.

Instrumentation: An HPLC system equipped with a carbohydrate analysis column (e.g., an

amino-based column) and a refractive index (RI) detector is used.

Chromatographic Conditions:

Mobile Phase: A mixture of acetonitrile and water (e.g., 75:25 v/v) is commonly used for

isocratic elution.

Flow Rate: Typically 1.0 mL/min.

Column Temperature: Maintained at a constant temperature (e.g., 30°C).

Injection Volume: 10-20 µL.

Procedure:
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The HPLC system is equilibrated with the mobile phase until a stable baseline is achieved.

The calibration standards are injected, followed by the sample solution.

The retention time and peak area of maltohexaose are recorded.

Data Analysis:

A calibration curve is constructed by plotting the peak area versus the concentration of the

standards.

The concentration of maltohexaose in the sample is determined from the calibration

curve.

Purity is assessed by the percentage of the main peak area relative to the total area of all

peaks in the chromatogram.

Characterization by Mass Spectrometry (MS)
Objective: To confirm the molecular weight of maltohexaose.

Methodology:

Sample Preparation: The maltohexaose sample is dissolved in a suitable solvent (e.g.,

water or a water/acetonitrile mixture) at a low concentration (e.g., 10 µM).

Instrumentation: A mass spectrometer, such as one equipped with Electrospray Ionization

(ESI) or Matrix-Assisted Laser Desorption/Ionization (MALDI), is used.

Procedure (for ESI-MS):

The sample solution is infused into the ESI source at a constant flow rate.

The instrument is operated in positive ion mode to detect protonated molecules ([M+H]⁺)

or adducts with sodium ([M+Na]⁺) or potassium ([M+K]⁺).

The mass spectrum is acquired over a relevant m/z range.
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Data Analysis: The acquired mass spectrum is analyzed to identify the peak corresponding

to the molecular ion of maltohexaose. The experimentally determined monoisotopic mass is

compared to the theoretical exact mass.

Visualizing Experimental Workflows
The following diagrams, generated using the DOT language, illustrate the logical flow of the key

experimental procedures described above.
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Figure 1: Experimental workflow for HPLC analysis of maltohexaose.
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Figure 2: Experimental workflow for mass spectrometry analysis of maltohexaose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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